![molecular formula C20H11F4N3O2 B2935217 1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazole CAS No. 321998-69-0](/img/structure/B2935217.png)
1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Highly Fluorescent Dyes
Compounds containing the pyrazole moiety, such as those synthesized by Wrona-Piotrowicz et al. (2022), exhibit bright fluorescence in solution and potential for sensing acidic environments. These compounds, through DFT and TD DFT calculations, show their lowest excited state populated via π-π* transitions, making them suitable for applications in fluorescent dyes and sensors (Wrona-Piotrowicz et al., 2022).
Herbicidal Activity
Research by Clark (1996) into pyrazole nitrophenyl ethers, extended to include pyrazolyl fluorotolyl ethers, has highlighted substantial pre-emergent activity against narrowleaf weed species. These studies underscore the potential of such compounds in developing new classes of herbicides (Clark, 1996).
Phosphorescence and Optical Materials
A series of heteroleptic Ir(III) metal complexes with pyrazole ligands have been synthesized to achieve efficient room-temperature blue phosphorescence. These findings are crucial for the development of new phosphorescent materials for opto-electronic applications (Yang et al., 2005).
DNA/Protein Interaction and Cytotoxicity
Ni(II) complexes with pyrazole ligands have been shown to interact with DNA and proteins, indicating potential for antitumor applications. These complexes have demonstrated reasonable cytotoxicities in vitro, suggesting their use in cancer research (Yu et al., 2017).
Synthesis and Structural Characterization
Isostructural thiazoles with pyrazole moieties have been synthesized and characterized, highlighting the versatility of pyrazole compounds in constructing complex molecular architectures. These studies contribute to the expanding library of pyrazole-based compounds with potential applications in material science and pharmaceuticals (Kariuki et al., 2021).
properties
IUPAC Name |
1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)pyrazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H11F4N3O2/c21-16-7-3-4-8-17(16)26-11-15(19(25-26)20(22,23)24)14-10-9-12-5-1-2-6-13(12)18(14)27(28)29/h1-11H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVDDCPBMWXJRCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2[N+](=O)[O-])C3=CN(N=C3C(F)(F)F)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H11F4N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-fluorophenyl)-4-(1-nitronaphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.